4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one

• CAS No.: 618074-99-0
• Molecular Formula: C21H21FN2O5
• Molecular Weight: 400.4 g/mol
• IUPAC Name: (4E)-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-methoxypropyl)-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C21H21FN2O5/c1-28-10-4-9-24-18(14-5-3-8-23-12-14)17(20(26)21(24)27)19(25)13-6-7-16(29-2)15(22)11-13/h3,5-8,11-12,18,25H,4,9-10H2,1-2H3/b19-17+
• InChI Key: FCUSWCPCJIHDPB-HTXNQAPBSA-N
• Isomeric SMILES: COCCCN1C(/C(=C(/C2=CC(=C(C=C2)OC)F)\O)/C(=O)C1=O)C3=CN=CC=C3
• Canonical SMILES: COCCCN1C(C(=C(C2=CC(=C(C=C2)OC)F)O)C(=O)C1=O)C3=CN=CC=C3

Description

The compound 4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one is a pyrrol-2-one derivative characterized by a substituted benzoyl group at the 4-position, a pyridin-3-yl moiety at the 5-position, and a 3-methoxypropyl chain at the 1-position of the pyrrolone core. Its synthesis likely follows multi-step condensation and cyclization protocols common to pyrrolone derivatives, as seen in analogous compounds .

Biological Activity

The compound 4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one , often referred to as Compound X , is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of Compound X, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

Compound X has a complex structure that contributes to its biological properties. The general formula and structural representation are as follows:

Property	Details
Molecular Formula	C₁₈H₁₈FNO₃
Molecular Weight	315.34 g/mol
Structure	Chemical Structure

Biological Activity Overview

The biological activity of Compound X has been evaluated across several studies, focusing on its potential as an anti-inflammatory, anticancer, and neuroprotective agent.

Anti-inflammatory Activity

Recent studies have shown that Compound X exhibits significant anti-inflammatory properties. In vitro assays demonstrated that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism involves the suppression of the NF-kB signaling pathway, which is crucial for the expression of inflammatory mediators .

Anticancer Properties

Compound X has been tested against various cancer cell lines, including breast (MCF-7) and colon (HT-29) cancer cells. The compound demonstrated cytotoxic effects with IC50 values in the low micromolar range (10-20 µM). Apoptotic assays indicated that Compound X induces cell death through both intrinsic and extrinsic pathways, evidenced by increased caspase activity and PARP cleavage .

Neuroprotective Effects

In neuropharmacological studies, Compound X showed promise in protecting neuronal cells against oxidative stress-induced damage. It was found to enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), suggesting a potential role in neurodegenerative disease management .

Case Studies

• Case Study 1: Inflammation Model
  • A study involving rats with induced paw edema demonstrated that administration of Compound X significantly reduced swelling compared to control groups. Histological analysis revealed decreased infiltration of inflammatory cells in treated tissues .
• Case Study 2: Cancer Cell Line Testing
  • In a series of experiments on MCF-7 and HT-29 cell lines, Compound X was shown to inhibit cell proliferation effectively. Flow cytometry analysis indicated that treated cells exhibited increased sub-G1 phase population, confirming apoptosis induction .

The mechanisms underlying the biological activities of Compound X can be summarized as follows:

• Inhibition of Inflammatory Pathways: Suppression of NF-kB and MAPK pathways leading to reduced cytokine production.
• Induction of Apoptosis: Activation of caspases and modulation of Bcl-2 family proteins.
• Antioxidant Activity: Enhancement of endogenous antioxidant defenses.

Scientific Research Applications

Preliminary studies indicate that compounds with similar structures exhibit various biological activities, including:

• Antitumor Effects : Pyrrol-2-ones have been linked to the inhibition of cancer cell proliferation. Research has shown that highly functionalized 5-hydroxy-2H-pyrrol-2-ones can inhibit plasminogen activator inhibitor-1 (PAI-1), which is associated with cancer progression .
• Anti-inflammatory Properties : The presence of specific functional groups may enhance anti-inflammatory effects, making these compounds candidates for treating inflammatory diseases .

Pharmacological Insights

Research indicates that the compound may interact with various biological targets, leading to potential therapeutic applications:

• Cancer Treatment : The unique structural features suggest that this compound could be developed as an antitumor agent. Similar pyrrol derivatives have shown efficacy against breast and endometrial cancer cells .
• Neurological Applications : The pyridine component may provide neuroprotective properties, as some derivatives have been studied for their effects on neurodegenerative diseases .

Case Studies

Several studies have investigated the pharmacological potential of pyrrol derivatives:

• Study on Antitumor Activity : A recent investigation identified several highly functionalized 5-hydroxy-2H-pyrrol-2-one derivatives that demonstrated significant antitumor activity in vitro. The study utilized in-silico modeling followed by phenotype-based screening assays in cancer cell lines .
• Synthesis and Characterization : Research has focused on synthesizing similar compounds through microwave-assisted methods, enhancing yield and purity. These methods provide insights into optimizing synthesis for pharmaceutical applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The target compound’s distinct features are highlighted when compared to analogs (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound ID/Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)
Target Compound	3-Fluoro-4-methoxybenzoyl, 3-methoxypropyl, pyridin-3-yl	C₂₆H₂₆FN₂O₆	505.50	Not reported	Not reported
Compound 23	4-Trifluoromethoxyphenyl, 2-hydroxypropyl, 4-methylbenzoyl	C₂₂H₂₁F₃NO₅	436.16	246–248	32
Compound 25	3-Trifluoromethylphenyl, 2-hydroxypropyl, 4-methylbenzoyl	C₂₂H₂₁F₃NO₄	420.13	205–207	9
Compound 29	3-Chlorophenyl, 2-hydroxypropyl, 4-methylbenzoyl	C₂₁H₂₁ClNO₄	386.11	235–237	47
1-cyclohexyl-5-hydroxy-5-(3-methoxyphenyl)-3-(3-nitrophenyl)-1H-pyrrol-2(5H)-one (36)	Cyclohexyl, 3-nitrophenyl, 3-methoxyphenyl	C₂₃H₂₃N₃O₆	437.45	Not reported	Not reported
4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-methoxyphenyl)-1-(pyridin-4-ylmethyl)-1H-pyrrol-2(5H)-one (618074-51-4)	3-Fluoro-4-methoxybenzoyl, pyridin-4-ylmethyl, 3-methoxyphenyl	C₂₇H₂₄FN₂O₆	507.50	Not reported	Not reported

Key Observations

Substituent Effects on Melting Points :

• Electron-withdrawing groups (e.g., trifluoromethoxy in Compound 23) correlate with higher melting points (246–248°C), likely due to increased molecular rigidity and intermolecular interactions. In contrast, Compound 25, bearing a 3-trifluoromethyl group, has a lower melting point (205–207°C), suggesting reduced crystallinity .
• Halogenated analogs (e.g., 3-chlorophenyl in Compound 29) exhibit moderate melting points (235–237°C), balancing polarity and steric bulk .

Synthetic Yields :

• Compound 29 achieves the highest yield (47%) among analogs in , possibly due to favorable reactivity of the 3-chlorophenyl substituent during cyclization .
• Low yields (e.g., 9% for Compound 25) may reflect challenges in purifying trifluoromethyl-containing intermediates .

Role of the Pyridine Moiety :

• The target compound’s pyridin-3-yl group differs from the pyridin-4-ylmethyl substituent in 618074-51-4 . This positional isomerism could influence solubility and hydrogen-bonding capacity, critical for target binding in drug design.

Methoxypropyl vs.

Research Findings and Implications

• Synthetic Challenges : Lower yields in trifluoromethyl-substituted analogs (e.g., Compound 25) highlight the need for optimized reaction conditions or alternative protecting groups .
• Future Directions : Comparative studies on biological activity (e.g., kinase inhibition or receptor binding) are warranted to correlate substituent profiles with functional outcomes.